Cas no 31683-78-0 (Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 31683-78-0
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 317611
• PubChem ID: 208130
• Update Time: 2025-04-19

Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-propan-2-ylurea
• 31683-78-0
• 1,3-DIMETHYL-5-(ISOPROPYLUREA)URACIL
• Urea, 1-isopropyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-isopropylurea
• 1-Isopropyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
• Uracil, 1,3-dimethyl-5-(isopropylurea)-
• DTXSID90185572

• Inchi： 1S/C10H16N4O3/c1-6(2)11-9(16)12-7-5-8(15)14(4)10(17)13(7)3/h5-6H,1-4H3,(H2,11,12,16)
• InChI Key： MNLLMEYVSNDMCA-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(NC(C)C)=O)N1C)=O

Computed Properties

• Exact Mass: 240.12238
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75